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Compound of Interest

Compound Name: KANO0438757

Cat. No.: B15586251

Application Notes and Protocols: KAN0438757

These application notes provide detailed protocols for the solubility and preparation of
KANO0438757 for experimental use, targeting researchers, scientists, and drug development
professionals.

Product Information

o Product Name: KAN0438757

e Synonyms: KAN 0438757, KAN-0438757
e CAS Number: 1451255-59-6

e Molecular Formula: C21H1sFNO7S

» Molecular Weight: 447.43 g/mol

e Mechanism of Action: KAN0438757 is a potent and selective inhibitor of 6-Phosphofructo-2-
Kinase/Fructose-2,6-Biphosphatase 3 (PFKFB3) with an ICso of 0.19 pM.[1][2][3][4] PFKFB3
is a key enzyme that regulates glycolysis.

Solubility Data
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KANO0438757 is a solid, white to off-white powder.[1] It is insoluble in water and ethanol.[3][4]
The following table summarizes the solubility of KAN0438757 in various solvents and
formulations. For optimal results, use freshly opened, anhydrous DMSO, as the compound's

solubility can be significantly impacted by moisture.[1][4]
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Solvent/Formulatio

Concentration

Molar Equivalent

Notes
n (mg/mL) (mM)
In Vitro
Ultrasonic treatment is
DMSO 130 290.55
recommended.[1][2]
Use fresh DMSO as it
DMSO 7 15.64 is moisture-absorbing.
[4]
DMSO 6 13.41 -
In Vivo
10% DMSO, 40% o
Sonication is
PEG300, 5% Tween- 3.3 7.38
) recommended.[2]
80, 45% Saline
10% DMSO, 40% Ultrasonic treatment is
PEG300, 5% Tween- 2.17 4.85 needed to achieve a
80, 45% Saline clear solution.[1]
10% DMSO, 90% o
] Saturation is not
(20% SBE-B-CD in >2.17 >4.85
) known.[1]
Saline)
10% DMSO, 90%
. 2217 >4.85 -
Corn QOil
5% DMSO, 40%
Prepare fresh for each
PEG300, 5% Tween- 0.35 0.78
use.[5]
80, 50% ddH20
5% DMSO, 95% Corn Prepare fresh for each
) 0.35 0.78
o]] use.[5]
Homogeneous
CMC-Na >5 - suspension for oral
administration.[4][5]
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Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments

For cell-based assays, a concentrated stock solution in DMSO is typically prepared first.

Protocol:

Weigh the desired amount of KAN0438757 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
10 mM, 20 mM, or higher, based on the solubility data).

To aid dissolution, vortex the solution and use an ultrasonic bath until the solution is clear.[1]

[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to one year.[3][4]

Workflow for Preparing In Vitro Stock Solution
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Weigh KAN0438757 Powder Prepare Concentrated Stock in DMSO

:

:

Add Anhydrous DMSO

Add Stock to PEG300 and Mix

:

:

Vortex and Sonicate Until Clear Add Tween-80 and Mix

:

:

Aliquot into Smaller Volumes Add Saline to Final Volume

:

:

Store at -20°C or -80°C

Administer to Animal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [KAN0438757 solubility and preparation for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586251#kan0438757-solubility-and-preparation-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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